Cas no 1138220-48-0 (N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine)

• Product Name: N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine
• CAS No: 1138220-48-0
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 4572527
• PubChem ID: 75481284
• Update Time: 2025-06-13

N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-6-chloropyrazin-2-amine
• 1,2-Ethanediamine, N1-(6-chloro-2-pyrazinyl)-
• N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine

• Inchi： 1S/C6H9ClN4/c7-5-3-9-4-6(11-5)10-2-1-8/h3-4H,1-2,8H2,(H,10,11)
• InChI Key： DJXKSIOYNWWXAY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(Cl)=CN=C1)CN

Additional information on N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine

Recent Advances in the Study of N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine (CAS: 1138220-48-0) in Chemical Biology and Pharmaceutical Research

The compound N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine (CAS: 1138220-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazine core and diamine side chain, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involving N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a valuable scaffold for designing potent and selective inhibitors. Recent publications have highlighted its use in the development of inhibitors targeting specific kinases such as EGFR and BRAF, which are implicated in various cancers. The compound's ability to form stable interactions with the ATP-binding sites of these kinases has been a focal point of these studies.

In addition to its applications in oncology, N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine has also been investigated for its antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their efficacy against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit potent activity against drug-resistant strains, suggesting potential for further development as novel antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell wall synthesis, although detailed studies are ongoing to confirm this hypothesis.

The synthetic chemistry of N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine has also been a subject of recent research. Efforts have been made to optimize its synthesis to improve yield and purity, which are critical for large-scale pharmaceutical production. Novel catalytic methods and green chemistry approaches have been explored to achieve these goals, with some success reported in reducing the use of hazardous reagents and minimizing waste generation.

Despite these advances, challenges remain in the development of N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and promising preliminary data make it a compelling candidate for further investigation. Researchers are optimistic that continued efforts will yield clinically viable molecules derived from this scaffold.

In conclusion, N1-(6-chloropyrazin-2-yl)ethane-1,2-diamine (CAS: 1138220-48-0) represents a valuable tool in chemical biology and drug discovery. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential to contribute to the development of new therapeutics. Future research will likely focus on overcoming current limitations and expanding its utility in addressing unmet medical needs.